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Compound of Interest

Compound Name: MI-1061 Tfa

Cat. No.: B15564172 Get Quote

Essential Safety and Handling Guide for MI-1061
Tfa
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling MI-1061 Tfa. The following procedures are designed

to ensure the safe handling, use, and disposal of this potent MDM2 inhibitor.

MI-1061 Tfa is the trifluoroacetic acid (TFA) salt of MI-1061. While a specific Safety Data Sheet

(SDS) for MI-1061 Tfa is not readily available, the handling precautions are largely dictated by

the hazardous nature of Trifluoroacetic Acid, which is corrosive, toxic, and can cause severe

skin burns and eye damage.[1][2] Additionally, as MI-1061 is a potent, biologically active

compound that activates p53, appropriate precautions for handling a potent compound must be

observed to avoid absorption and potential long-term health effects.[3][4][5]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling MI-
1061 Tfa.
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles and a face shield are

required. Standard safety glasses are not

sufficient. Must comply with OSHA 29 CFR

1910.133 or European Standard EN166.

Hand Protection

Appropriate chemical-resistant gloves must be

worn. Employers should select gloves based on

an evaluation of the performance characteristics

relative to the tasks.

Respiratory Protection

A NIOSH-approved respirator is required if

working outside of a certified chemical fume

hood or if there is a risk of generating dusts or

aerosols.

Protective Clothing

A lab coat, long pants, and closed-toe shoes are

mandatory. For larger quantities or in case of a

spill, chemical-resistant overalls and boots are

recommended.

Experimental Protocol: Safe Handling of MI-1061 Tfa
1. Preparation and Engineering Controls:

All work with solid or concentrated solutions of MI-1061 Tfa must be conducted in a certified

chemical fume hood to prevent inhalation of vapors or dust.

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.

Prepare all necessary materials and equipment before handling the compound to minimize

time spent in the fume hood.

2. Weighing and Reconstitution:

When weighing the solid compound, use a balance inside the fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15564172?utm_src=pdf-body
https://www.benchchem.com/product/b15564172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To avoid generating dust, handle the solid carefully.

When reconstituting, slowly add the solvent to the solid to prevent splashing. MI-1061 Tfa is

often dissolved in DMSO for experimental use.

3. Experimental Use:

Keep all containers of MI-1061 Tfa tightly sealed when not in use.

Use appropriate labware (e.g., glass or compatible plastic) to prevent degradation or reaction

with the container.

Clearly label all solutions containing MI-1061 Tfa with the compound name, concentration,

solvent, date, and appropriate hazard warnings.

4. Spill and Emergency Procedures:

In case of skin contact, immediately flush the affected area with copious amounts of water for

at least 15 minutes and seek medical attention.

In case of eye contact, immediately flush the eyes with plenty of water for at least 15

minutes, also under the eyelids, and seek immediate medical attention.

For a small spill, absorb the material with an inert, non-combustible absorbent (e.g., sand,

earth) and place it in a sealed container for disposal.

For a large spill, evacuate the area and contact your institution's environmental health and

safety department.

5. Disposal Plan:

All waste containing MI-1061 Tfa, including empty containers, contaminated PPE, and

experimental waste, must be disposed of as hazardous chemical waste.

Do not empty into drains, as Trifluoroacetic Acid can be harmful to aquatic organisms.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Caption: Logical workflow for the safe handling of MI-1061 Tfa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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